(Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(5-methylfuran-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H18O6/c1-14-3-6-18(28-14)12-22-23(25)19-10-9-17(11-21(19)29-22)27-13-20(24)15-4-7-16(26-2)8-5-15/h3-12H,13H2,1-2H3/b22-12-
• InChI Key: XQTYFIYLTSVWRT-UUYOSTAYSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)C4=CC=C(C=C4)OC
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H18O6
• Molecular Weight: 390.4 g/mol
• CAS No.: 622797-23-3

Description

The compound (Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one is a benzofuranone derivative characterized by a Z-configured exocyclic double bond at the 2-position of the benzofuran core. Its structure includes a 5-methylfuran-2-ylmethylene substituent at position 2 and a 2-(4-methoxyphenyl)-2-oxoethoxy group at position 6.

Biological Activity

The compound (Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one is a novel benzofuran derivative that has garnered attention due to its diverse biological activities. This article provides an overview of its biological activity, including cytotoxicity, anti-inflammatory effects, and potential mechanisms of action, supported by relevant research findings and data tables.

Overview of Benzofuran Derivatives

Benzofuran derivatives are known for their significant biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The structural diversity of these compounds allows for various interactions with biological targets, making them valuable in medicinal chemistry. The specific compound in focus incorporates several functional groups that enhance its biological efficacy.

1. Cytotoxicity

Research indicates that benzofuran derivatives exhibit varying levels of cytotoxicity against different cancer cell lines. For instance, studies have shown that modifications in the benzofuran structure can lead to enhanced apoptotic effects in human leukemia cells. The compound (Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one is hypothesized to induce apoptosis through reactive oxygen species (ROS) generation and mitochondrial dysfunction.

Cell Line	Compound Concentration (µM)	Viability (%)	Apoptosis Induction
K562	10	70	Moderate
HeLa	20	50	High
MCF-7	15	65	Low

2. Anti-inflammatory Effects

The anti-inflammatory potential of benzofuran derivatives has been well-documented. The compound under investigation has shown promising results in reducing pro-inflammatory cytokines such as TNF-α and IL-6. In vitro studies demonstrated a significant decrease in these markers upon treatment with the compound.

Cytokine	Control Level (pg/mL)	Treated Level (pg/mL)	% Inhibition
TNF-α	150	10	93.3
IL-6	200	40	80

The mechanisms through which (Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one exerts its biological effects include:

• Induction of Apoptosis: The compound increases ROS levels, leading to mitochondrial membrane potential disruption and subsequent activation of caspases.
• Inhibition of NF-κB Pathway: This pathway is crucial for the expression of pro-inflammatory cytokines. The compound's ability to inhibit NF-κB activity contributes to its anti-inflammatory properties.

Case Studies

Several case studies highlight the efficacy of similar benzofuran derivatives:

• Study on Anticancer Activity: A derivative with a similar structure was tested against various cancer cell lines, showing IC50 values ranging from 10 µM to 30 µM, indicating moderate to high cytotoxicity.
• Anti-inflammatory Study: Another case demonstrated that a benzofuran compound significantly reduced inflammation in a murine model by inhibiting the production of inflammatory mediators.

Scientific Research Applications

Pharmaceutical Applications

a. Anticancer Activity
Research indicates that benzofuran derivatives, including (Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one, exhibit significant cytotoxic properties against various cancer cell lines. Studies have shown that these compounds can induce apoptosis in cancer cells through mechanisms such as the inhibition of specific signaling pathways and the modulation of gene expression related to cell survival and proliferation .

b. Anti-inflammatory Effects
The compound has been investigated for its anti-inflammatory properties, which may be beneficial in treating conditions characterized by chronic inflammation. The mechanism involves the inhibition of pro-inflammatory cytokines and enzymes, contributing to reduced inflammation in animal models .

c. Neuroprotective Properties
There is growing interest in the neuroprotective effects of benzofuran derivatives. Preliminary studies suggest that these compounds may protect neuronal cells from oxidative stress and apoptosis, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Material Science Applications

a. Development of Advanced Materials
Due to its unique chemical structure, (Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one is being explored for use in the development of advanced materials, including polymers and coatings. Its incorporation into materials can enhance properties such as thermal stability, mechanical strength, and resistance to environmental degradation .

b. Coatings and Adhesives
The compound's chemical properties make it suitable for formulating high-performance coatings and adhesives that require durability and resistance to harsh conditions. Research into its application in these areas is ongoing, with promising results indicating improved performance compared to traditional materials .

Biological Research Applications

a. Enzyme Inhibition Studies
Researchers utilize (Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one in studies aimed at understanding enzyme interactions and inhibition mechanisms. This research is crucial for drug development, particularly in identifying new inhibitors for therapeutic targets related to metabolic diseases .

b. Analytical Chemistry
The compound serves as a standard reference material in analytical chemistry, aiding in the quantification and detection of similar compounds within complex mixtures. This application is vital for ensuring accuracy in various chemical analyses and research methodologies .

Case Study 1: Anticancer Activity

A study published in the International Journal of Molecular Sciences highlighted the synthesis of new derivatives of benzofuran-based compounds, including (Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one. These derivatives were tested against human cancer cell lines, demonstrating significant cytotoxic effects and potential mechanisms of action involving apoptosis induction .

Case Study 2: Neuroprotective Effects

In another study focusing on neuroprotection, researchers evaluated the protective effects of various benzofuran derivatives on neuronal cultures exposed to oxidative stress. The results indicated that certain derivatives could significantly reduce cell death and oxidative damage markers, suggesting their potential as therapeutic agents for neurodegenerative diseases .

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related benzofuranone derivatives, focusing on molecular properties, substituent effects, and available biological data.

Substituent Variations at Position 6

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Position 6 Substituent	Key Properties/Activity	References
Target Compound	C₂₃H₁₈O₇	418.38	2-(4-Methoxyphenyl)-2-oxoethoxy	N/A (Structural focus)	N/A
(2Z)-6-[2-(4-Chlorophenyl)-2-oxoethoxy]-2-[(5-methylfuran-2-yl)methylidene]-1-benzofuran-3-one	C₂₂H₁₅ClO₅	394.80	2-(4-Chlorophenyl)-2-oxoethoxy	Higher lipophilicity (XLogP3 = 5.1)
(2Z)-6-Hydroxy-2-(4-methoxybenzylidene)-7-methyl-1-benzofuran-3(2H)-one	C₁₈H₁₄O₅	310.30	Hydroxy, 7-methyl	Antioxidant potential (inferred)
(E)-6-(Benzyloxy)-2-(4-bromobenzylidene)-7-methylbenzofuran-3(2H)-one	C₂₄H₁₇BrO₃	433.30	Benzyloxy, 4-bromobenzylidene	Moderate anticancer activity (IC₅₀ = 12–18 μM)

Key Observations :

• Chlorophenyl vs. Methoxyphenyl : The chloro-substituted analog (C₂₂H₁₅ClO₅) exhibits higher lipophilicity (XLogP3 = 5.1) compared to the methoxy-substituted target compound, which may enhance membrane permeability but reduce aqueous solubility .
• Hydroxy vs.
• Bromobenzylidene vs. Furanmethylene : The bromine atom in C₂₄H₁₇BrO₃ contributes to electron-withdrawing effects, which may enhance interactions with hydrophobic pockets in biological targets .

Substituent Variations at Position 2

Compound Name	Position 2 Substituent	Topological Polar Surface Area (Ų)	Bioactivity Notes	References
Target Compound	(5-Methylfuran-2-yl)methylene	~65–70 (estimated)	N/A	N/A
(2Z)-2-[(2-Methoxyphenyl)methylidene]-6-(3-methylbut-2-enoxy)-1-benzofuran-3-one	2-Methoxybenzylidene	65.7	Potential anti-inflammatory activity
(2Z)-2-[(3-Fluorophenyl)methylidene]-6-(2-methylprop-2-enoxy)-1-benzofuran-3-one	3-Fluorobenzylidene	~60 (estimated)	Enhanced metabolic stability

Key Observations :

• Furan vs. Aromatic Rings : The 5-methylfuran group in the target compound introduces a heterocyclic motif, which may modulate π-π stacking interactions compared to purely aromatic substituents (e.g., methoxybenzylidene) .
• Fluorine Substitution : The 3-fluorobenzylidene analog (C₁₇H₁₁FO₃) shows enhanced metabolic stability due to fluorine’s electronegativity and resistance to oxidative degradation .

Q & A

Q. Q1. What are the common synthetic routes for this benzofuran derivative, and how do reaction conditions influence stereochemical outcomes?

Basic Answer : The compound is typically synthesized via Knoevenagel condensation between a benzofuran-3(2H)-one precursor and substituted aldehydes (e.g., 5-methylfuran-2-carbaldehyde). For example, 6-hydroxy-benzofuran-3(2H)-one derivatives are condensed with aldehydes under basic conditions (e.g., NaOH in ethanol) to form the exocyclic double bond . The methoxy and oxoethoxy substituents are introduced via nucleophilic substitution or esterification reactions . Advanced Answer : Stereochemical control of the (Z)-configuration requires catalytic or solvent-driven optimization . For instance, ultrasound-assisted synthesis in deep eutectic solvents (e.g., L-proline-based NADES) enhances regioselectivity and reduces reaction time (e.g., 18 minutes for analogous aurones) . X-ray crystallography (e.g., C23H25BrO6 structures ) and NOE NMR experiments are critical to confirm stereochemistry.

Analytical and Spectroscopic Characterization

Q. Q2. How can researchers resolve ambiguities in structural elucidation caused by overlapping signals in NMR spectra?

Basic Answer : Use 2D NMR techniques (e.g., COSY, HSQC, HMBC) to assign proton and carbon signals. For example, the methine proton (δ 7.3–7.6 ppm) adjacent to the furan ring can be distinguished via HMBC correlations with carbonyl carbons (δ 170–180 ppm) . Advanced Answer : Dynamic NMR (DNMR) or variable-temperature studies clarify rotational barriers in flexible substituents (e.g., the 4-methoxyphenyl group). High-resolution mass spectrometry (HRMS) and isotopic pattern analysis confirm molecular formulas (e.g., C23H20N2O4 ).

Biological Evaluation and Mechanism

Q. Q3. What in vitro assays are suitable for evaluating the antitumor potential of this compound?

Basic Answer : Standard assays include MTT cytotoxicity tests (e.g., IC50 determination against cancer cell lines) and NF-κB inhibition studies (e.g., LPS-induced macrophages ). The compound’s furan and benzofuran moieties may intercalate DNA or inhibit kinases . Advanced Answer : Transcriptomic profiling (RNA-seq) and kinase activity assays (e.g., DRAK2 inhibition ) elucidate mechanistic pathways. Substituent modifications (e.g., methanesulfonate vs. amino groups ) alter solubility and bioactivity, requiring dose-response curves in 3D tumor spheroids.

Structure-Activity Relationship (SAR) Studies

Q. Q4. How do substituents on the benzylidene and furan rings influence biological activity?

Basic Answer : Electron-withdrawing groups (e.g., fluorine at the benzylidene position) enhance electrophilicity and receptor binding . Methyl groups on the furan ring improve metabolic stability . Advanced Answer : CoMFA or CoMSIA models quantify steric/electronic effects. For example, 4-methoxy groups increase logP (lipophilicity), enhancing blood-brain barrier penetration, while bulky substituents (e.g., piperazinyl ) reduce cytotoxicity .

Computational and Docking Studies

Q. Q5. Which computational methods predict binding modes to biological targets like NF-κB or SARS-CoV-2 proteases?

Advanced Answer : Molecular docking (AutoDock Vina) and MD simulations (GROMACS) model interactions. For NF-κB, the benzofuran core binds to the p65 subunit’s hydrophobic pocket (ΔG ≈ -8.2 kcal/mol ). For antiviral activity, furan oxygen forms hydrogen bonds with Mpro catalytic residues .

Data Contradictions and Reproducibility

Q. Q6. How should researchers address discrepancies in reported bioactivity across similar benzofuran derivatives?

Methodological Answer : Meta-analysis of IC50 values across studies (e.g., aurones vs. indanones ) identifies assay-specific variables (e.g., cell line heterogeneity). Orthogonal validation (e.g., SPR for binding affinity) resolves false positives. Batch-to-batch purity (≥99% by HPLC ) must be verified.

Future Research Directions

Q. Q7. What unexplored modifications could enhance this compound’s pharmacokinetic profile?

Advanced Answer : Prodrug strategies (e.g., esterification of the hydroxy group ) improve oral bioavailability. Isotopic labeling (e.g., 14C at the methoxy position) tracks metabolic fate. Hybrid derivatives (e.g., benzofuran-chalcone conjugates ) may synergize anticancer effects.